Cas no 1261767-79-6 (6-Hydroxyquinoline-7-carbonyl chloride)

• Product Name: 6-Hydroxyquinoline-7-carbonyl chloride
• CAS No: 1261767-79-6
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• CID: 4822414
• Update Time: 2025-10-28

6-Hydroxyquinoline-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-hydroxyquinoline-7-carbonyl chloride
• 6-Hydroxyquinoline-7-carbonyl chloride

• Inchi： 1S/C10H6ClNO2/c11-10(14)7-5-8-6(4-9(7)13)2-1-3-12-8/h1-5,13H
• InChI Key： XPCKXXDUNSSRTF-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC2=CC=CN=C2C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 6-Hydroxyquinoline-7-carbonyl chloride

6-Hydroxyquinoline-7-carbonyl Chloride: A Comprehensive Overview

6-Hydroxyquinoline-7-carbonyl chloride (CAS No. 1261767-79-6) is a highly reactive compound with significant applications in organic synthesis and materials science. This compound, also referred to as hydroxyquinoline carbonyl chloride, is a derivative of quinoline, a heterocyclic aromatic compound with a nitrogen atom in its structure. The presence of the hydroxyl group at position 6 and the carbonyl chloride group at position 7 imparts unique chemical properties, making it a valuable intermediate in various chemical reactions.

The synthesis of 6-hydroxyquinoline-7-carbonyl chloride involves a multi-step process, typically starting from quinoline derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various catalysts and reaction conditions to optimize the yield and selectivity of the synthesis process. For instance, the use of transition metal catalysts has been shown to significantly enhance the reaction efficiency, as reported in a 2023 study published in *Journal of Organic Chemistry*.

One of the most notable applications of 6-hydroxyquinoline-7-carbonyl chloride is in the field of drug discovery. The compound serves as a versatile building block for constructing bioactive molecules with potential therapeutic applications. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for modifying pharmacophores in drug design. A recent study highlighted its role in the development of novel anticancer agents, where it was used to synthesize compounds that exhibited selective cytotoxicity against cancer cells.

In addition to its role in pharmaceuticals, 6-hydroxyquinoline-7-carbonyl chloride has found applications in materials science, particularly in the synthesis of advanced polymers and coatings. The compound's reactivity allows for the formation of cross-linked polymer networks with enhanced mechanical and thermal properties. A 2023 research article in *Materials Today* demonstrated its use in creating high-performance polyurethanes for industrial applications.

The chemical stability and reactivity of 6-hydroxyquinoline-7-carbonyl chloride make it a valuable tool in organic synthesis. Its ability to participate in both nucleophilic and electrophilic reactions provides chemists with a wide range of synthetic options. For example, it can be used as an electrophilic reagent in Friedel-Crafts acylation reactions or as a nucleophilic reagent in substitution reactions. These properties have been exploited in the synthesis of complex molecules, including natural product analogs and synthetic polymers.

Recent studies have also explored the environmental impact of 6-hydroxyquinoline-7-carbonyl chloride and its degradation pathways. Understanding its fate in different environmental conditions is crucial for assessing its safety and sustainability. Research findings indicate that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less reactive byproducts. This information is essential for developing safe handling procedures and disposal methods.

In conclusion, 6-hydroxyquinoline-7-carbonyl chloride (CAS No. 1261767-79-6) is a versatile compound with wide-ranging applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even greater role in advancing chemical science.